Cas no 145916-05-8 (3-Bromo-2,6-dimethoxy-5-methylpyridine)

• Product Name: 3-Bromo-2,6-dimethoxy-5-methylpyridine
• CAS No: 145916-05-8
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• MDL: MFCD29088193
• CID: 4764531
• Update Time: 2026-02-26

3-Bromo-2,6-dimethoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,6-dimethoxy-5-methylpyridine

• MDL： MFCD29088193
• Inchi： 1S/C8H10BrNO2/c1-5-4-6(9)8(12-3)10-7(5)11-2/h4H,1-3H3
• InChI Key： VLXSGRKTSHGPOP-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(C)=C1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.5
• Topological Polar Surface Area: 31.4

Additional information on 3-Bromo-2,6-dimethoxy-5-methylpyridine

Recent Advances in the Application of 3-Bromo-2,6-dimethoxy-5-methylpyridine (CAS: 145916-05-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2,6-dimethoxy-5-methylpyridine (CAS: 145916-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthetic utility, biological activity, and potential clinical applications.

One of the most notable advancements in the use of 3-Bromo-2,6-dimethoxy-5-methylpyridine is its incorporation into the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anticancer drug development.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of 3-Bromo-2,6-dimethoxy-5-methylpyridine derivatives. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that certain modifications of this compound resulted in significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for novel antibiotics.

The synthetic versatility of 3-Bromo-2,6-dimethoxy-5-methylpyridine has also been demonstrated in the development of fluorescent probes for biological imaging. A recent publication in Chemical Communications (2024) described its use as a precursor for the synthesis of pyridine-based fluorophores with excellent photostability and cell permeability. These probes have shown promise in real-time imaging of intracellular processes, offering new tools for studying disease mechanisms at the molecular level.

From a structural perspective, computational studies have provided insights into the molecular interactions of 3-Bromo-2,6-dimethoxy-5-methylpyridine with various biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) revealed favorable binding interactions with multiple protein targets, explaining the observed biological activities of its derivatives. These findings are guiding the rational design of more potent and selective drug candidates based on this chemical scaffold.

Looking forward, the unique chemical properties of 3-Bromo-2,6-dimethoxy-5-methylpyridine continue to inspire innovative applications in drug discovery. Current research efforts are focusing on expanding its utility in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). With its demonstrated versatility and the growing body of research supporting its pharmacological potential, this compound remains an important focus area in contemporary medicinal chemistry research.